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Compound of Interest

Compound Name: N-Phenylsuccinimide

Cat. No.: B1329287 Get Quote

N-Phenylsuccinimide: A Technical Guide to Its
Physical Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N-
Phenylsuccinimide, with a specific focus on its melting point and solubility. The information

presented herein is intended to support research, development, and quality control activities

involving this compound. All quantitative data is summarized for clarity, and detailed

experimental protocols are provided for the reproduction of these critical measurements.

Core Physical Properties of N-Phenylsuccinimide
N-Phenylsuccinimide is a crystalline solid with the chemical formula C₁₀H₉NO₂. Its physical

characteristics are crucial for its handling, formulation, and application in various scientific

fields.

Data Presentation: Melting Point and Solubility
The melting point of a crystalline solid is a sensitive indicator of purity. The solubility profile

across various solvents is fundamental for reaction chemistry, purification, and the

development of formulations.

Table 1: Quantitative Physical Properties of N-Phenylsuccinimide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1329287?utm_src=pdf-interest
https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions

Melting Point 155 °C Not Specified

Melting Point Range 153.0 - 157.0 °C Not Specified

Aqueous Solubility >26.3 µg/mL pH 7.4

Table 2: Qualitative Solubility of N-Phenylsuccinimide

Solvent Solubility Observations

Ethanol Soluble in hot solvent Suitable for recrystallization.

Water Insoluble
Remains solid even upon

heating.

Acetone Soluble at room temperature

Dissolves before heating,

making it unsuitable for

recrystallization.

Note: The qualitative data is derived from observations during recrystallization experiments and

provides practical guidance for solvent selection.

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of N-Phenylsuccinimide.

Melting Point Determination (Capillary Method)
This method is a widely accepted technique for accurately determining the melting point of a

crystalline solid.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube with a high-boiling point oil

(mineral oil or silicone oil)
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Thermometer (calibrated)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

N-Phenylsuccinimide sample

Procedure:

Sample Preparation: Place a small amount of N-Phenylsuccinimide into a mortar and

gently grind it into a fine powder. This ensures uniform packing and heat transfer.

Capillary Tube Loading: Invert a capillary tube (sealed end down) and press the open end

into the powdered sample. A small amount of the sample will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

compact the powder at the bottom. Repeat the loading and packing process until the sample

fills the tube to a height of 2-3 mm.

Apparatus Setup:

For Automated Apparatus: Place the loaded capillary tube into the designated slot in the

melting point apparatus.

For Oil Bath/Thiele Tube: Securely attach the capillary tube to the thermometer using a

small rubber band or wire. The bottom of the capillary should be aligned with the

thermometer bulb. Immerse the assembly in the oil bath, ensuring the oil level is above the

sample but below the open end of the capillary.

Heating and Observation:

Begin heating the apparatus. If the approximate melting point is unknown, a rapid heating

rate (10-20 °C/min) can be used for a preliminary determination.
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For an accurate measurement, repeat the experiment with a fresh sample. Heat rapidly to

about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C

per minute.

Carefully observe the sample through the magnifying lens.

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears (T₁).

Record the temperature at which the entire sample has completely melted into a clear

liquid (T₂).

The melting point is reported as the range T₁ - T₂.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard protocol for determining the equilibrium solubility of a

compound in a specific solvent at a controlled temperature.

Apparatus and Materials:

Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature orbital shaker or water bath

Micropipettes

Centrifuge

HPLC or UV-Vis spectrophotometer for analysis

Volumetric flasks

N-Phenylsuccinimide sample

Selected solvents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Preparation of Saturated Solution: Add an excess amount of N-Phenylsuccinimide to a vial

containing a known volume of the desired solvent. The presence of undissolved solid is

essential to ensure saturation.

Equilibration: Seal the vials tightly and place them in a constant temperature shaker set to

the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-

48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same

temperature to let the excess solid settle. Alternatively, centrifuge the samples to pellet the

undissolved solid.

Sample Withdrawal and Dilution: Carefully withdraw a known volume of the supernatant (the

clear, saturated solution) using a micropipette. Immediately dilute the aliquot with a known

volume of a suitable solvent to prevent precipitation.

Quantification: Analyze the concentration of N-Phenylsuccinimide in the diluted sample

using a pre-validated analytical method, such as HPLC or UV-Vis spectrophotometry. A

calibration curve prepared with known concentrations of N-Phenylsuccinimide is required

for this step.

Calculation: Calculate the original concentration of the saturated solution by accounting for

the dilution factor. The solubility is typically expressed in units such as mg/mL, g/L, or mol/L.

Visualization of Influencing Factors
The physical properties of a compound like N-Phenylsuccinimide are governed by a

combination of its intrinsic molecular structure and external experimental conditions. The

following diagram illustrates these relationships.

Caption: Factors influencing the physical properties of N-Phenylsuccinimide.

To cite this document: BenchChem. [Physical properties of N-Phenylsuccinimide melting
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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